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Compound of Interest

Compound Name:
sodium;2-(4-

chlorophenoxy)acetate

Cat. No.: B7818552

Get Quote

Welcome to the Technical Support Center for Sodium 2-(4-chlorophenoxy)acetate (also known

as 4-CPA Na or Sodium 4-CPA). This guide is designed for researchers, formulators, and drug

development professionals who require stable, highly concentrated aqueous solutions of this

synthetic auxin and plant growth regulator.

Mechanistic Overview: The Science of 4-CPA Na
Solubility
To successfully formulate 4-CPA Na, one must understand the thermodynamic and acid-base

principles governing its solubility. As the sodium salt of a weak organic acid, its solubility is

strictly dictated by the ionization state of its carboxylate group [1].

The conjugate acid, 4-chlorophenoxyacetic acid, has a pKa of 3.56 [1]. At a pH significantly

above this value (pH > 5.0), the molecule exists almost entirely as the chlorophenoxyacetate

anion. In this state, strong ion-dipole interactions with water molecules allow for high aqueous

solubility (~122 mg/mL at 25°C) [2].

However, solubility failures typically occur due to two mechanistic triggers:
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Protonation (pH Shift): If the solvent pH drops below 4.0, the carboxylate group protonates.

The resulting free acid loses its ionic charge, drastically reducing its solubility to ~0.95

mg/mL, causing rapid crystallization [1].

Divalent Cation Complexation: The chlorophenoxyacetate anion readily reacts with calcium

(Ca²⁺) and magnesium (Mg²⁺) ions found in hard water or certain biological buffers (like

Ringer's solution) to form highly insoluble coordination complexes.

Physicochemical Data Comparison
Understanding the difference between the free acid and the sodium salt is critical for

experimental design. Below is a self-validating reference table to ensure you are working with

the correct chemical species.

Property 4-CPA (Free Acid) 4-CPA Na (Sodium Salt)

CAS Number 122-88-3 13730-98-8

Molecular Weight 186.59 g/mol 208.57 g/mol

Water Solubility (25°C) ~0.957 mg/mL (Poor) ~122.0 mg/mL (High)

pKa 3.56 N/A (Salt form)

Ideal Working pH N/A (Requires organic solvent) 6.0 – 8.0

Appearance White to light beige powder White crystalline powder

Troubleshooting FAQs
Q1: I prepared a 50 mg/mL stock of 4-CPA Na in water, but it turned cloudy immediately when I

added it to my experimental assay buffer. What happened? A1: This is a classic pH-driven

precipitation. If your assay buffer is acidic (pH < 4.0), the sodium salt immediately protonates

into the free acid form. Because the free acid's solubility limit is only ~0.95 mg/mL, the excess

chemical crashes out of solution.

Self-Validating Fix: Take a 1 mL aliquot of the cloudy mixture and add 0.1 M NaOH dropwise.

If the precipitate dissolves and the solution clears as the pH rises above 5.0, you have
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confirmed pH-dependent precipitation. Always adjust your final buffer to pH 6.0–8.0 before

introducing the 4-CPA Na stock.

Q2: I am dissolving 4-CPA Na directly into agricultural tap water, and I see a fine white

suspension forming over time. Why? A2: Tap water contains high concentrations of hard water

ions (Ca²⁺ and Mg²⁺). These divalent cations undergo a double replacement reaction with the

sodium salt, forming insoluble calcium or magnesium chlorophenoxyacetate complexes.

Self-Validating Fix: Add a chelating agent like EDTA (1–5 mM) to the cloudy suspension. If

the solution clears upon mixing, divalent cation complexation is the culprit. For future stock

preparations, strictly use Milli-Q (ultrapure) water [3].

Q3: I need an ultra-high concentration stock (>150 mg/mL) for my formulation. Water isn't

working even with heating. What are my options? A3: The absolute thermodynamic solubility

limit of 4-CPA Na in water at 25°C is approximately 122 mg/mL [2]. To exceed this, you must

disrupt the crystal lattice using a co-solvent system.

Self-Validating Fix: Dissolve the powder in a polar aprotic solvent like Dimethyl Sulfoxide

(DMSO), where it is highly soluble (up to ~200 mg/mL with sonication). You can then dilute

this DMSO stock into your aqueous buffer. Ensure the final DMSO concentration remains

below the toxicity threshold for your specific biological assay (typically <1% v/v).

Standard Operating Procedure (SOP): Preparation
of a Stable 100 mg/mL Aqueous Stock
To guarantee a self-validating, stable stock solution, follow this optimized protocol:

Materials Needed:

Sodium 2-(4-chlorophenoxy)acetate powder (CAS 13730-98-8)

Milli-Q Water (18.2 MΩ·cm)

0.1 M NaOH and 0.1 M HCl (for pH adjustment)

0.22 µm PES (Polyethersulfone) syringe filter
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Step-by-Step Methodology:

Weighing: Accurately weigh 1.0 g of 4-CPA Na powder.

Initial Dissolution: Add 8.0 mL of Milli-Q water to a sterile 15 mL conical tube. Gradually add

the powder to the water while vortexing continuously to prevent clumping.

Thermal Agitation: Place the tube in a 37°C water bath for 10 minutes. Scientific Rationale:

Gentle heating increases the kinetic energy of the solvent, accelerating the disruption of

intermolecular solute bonds without degrading the compound.

pH Verification (Critical Step): Measure the pH using a micro-pH probe. It should naturally sit

around 6.5–7.5. If the pH is below 6.0, add 0.1 M NaOH dropwise until it reaches 7.0.

Volume Adjustment: Add Milli-Q water to bring the final volume exactly to 10.0 mL.

Validation: Measure the optical density (OD) of the solution at 600 nm using a

spectrophotometer. An OD₆₀₀ of <0.05 validates the complete absence of micro-precipitates.

Sterilization & Storage: Pass the solution through a 0.22 µm PES filter. Store aliquots at

-20°C for long-term stability (up to 1 year) or 4°C for short-term use (up to 1 month) [3].

Diagnostic Workflow
Use the following decision tree to rapidly diagnose and resolve 4-CPA Na solubility failures in

real-time.
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Solubility Issue:
4-CPA Na Precipitates

Check Solution pH

pH < 4.0
(Free acid forms)

Yes

pH > 5.0

No

Adjust pH to 7.0-8.0
with 0.1M NaOH

Check Water Purity
& Buffer Ions

Clear, Stable Solution

Contains Ca2+/Mg2+

Yes

Milli-Q / No Divalent Ions

No

Use Chelator (EDTA)
or Milli-Q Water

Check Temp & Conc.

T < 20°C or
Conc > 120 mg/mL

Yes

Warm to 37°C,
Sonicate, or add DMSO

Click to download full resolution via product page

Diagnostic workflow for troubleshooting 4-CPA Na solubility issues in aqueous solutions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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